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Compound of Interest

Compound Name: 7-Aminonitrazepam

Cat. No.: B1202089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Aminonitrazepam, the principal

urinary metabolite of the hypnotic drug nitrazepam. As a certified reference material (CRM), 7-
Aminonitrazepam is a critical tool for forensic toxicology, clinical chemistry, and

pharmaceutical research, enabling the accurate identification and quantification of nitrazepam

use. This document details the material's specifications, analytical methodologies for its

detection, and the metabolic pathway of its parent compound.

Certified Reference Material Specifications
7-Aminonitrazepam is available from several suppliers as a certified reference material,

typically as a solution in an organic solvent. These standards are manufactured and tested

under stringent quality control protocols, often adhering to ISO 17034 and ISO/IEC 17025

standards, ensuring their accuracy and suitability for quantitative analysis.[1] A certificate of

analysis accompanies these materials, providing detailed information on their certified

concentration and uncertainty.

Below is a summary of typical specifications for 7-Aminonitrazepam certified reference

materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1202089?utm_src=pdf-interest
https://www.benchchem.com/product/b1202089?utm_src=pdf-body
https://www.benchchem.com/product/b1202089?utm_src=pdf-body
https://www.benchchem.com/product/b1202089?utm_src=pdf-body
https://www.benchchem.com/product/b1202089?utm_src=pdf-body
https://www.caymanchem.com/product/19293/7-aminonimetazepam-(crm)
https://www.benchchem.com/product/b1202089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Specification

Product Name 7-Aminonitrazepam

Synonyms
7-amino-5-phenyl-1,3-dihydro-2H-1,4-

benzodiazepin-2-one

CAS Number 4928-02-3[2]

Molecular Formula C₁₅H₁₃N₃O[2]

Molecular Weight 251.28 g/mol [2]

Format Solution

Solvent Acetonitrile or Methanol

Concentration 1.0 mg/mL[2][3]

Storage 2-8°C or -20°C[2]

Intended Use
For research and forensic applications,

particularly in LC/MS or GC/MS methods.[2][3]

Metabolic Pathway of Nitrazepam
Nitrazepam undergoes extensive metabolism in the body, with the primary route being the

reduction of the 7-nitro group to form 7-Aminonitrazepam. This metabolite can be further

acetylated to 7-acetamidonitrazepam. The key enzymes involved in the primary metabolic step

have been identified as Aldehyde Oxidase 1 (AOX1), with potential contributions from

Cytochrome P450 enzymes, particularly CYP3A4.[4] The subsequent acetylation is carried out

by N-acetyltransferase 2 (NAT2).[4] An understanding of this pathway is crucial for interpreting

toxicological findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1202089#7-aminonitrazepam-certified-reference-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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